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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596074 Get Quote

Enhydrin is a sesquiterpene lactone belonging to the germacranolide subclass, isolated from

the edible plant Enhydra fluctuans[1]. Sesquiterpene lactones are a diverse group of bioactive

compounds known for their potential therapeutic properties, including anti-cancer activities[1].

In Vitro Cytotoxicity
Enhydrin has demonstrated significant cytotoxic effects against various human cancer cell

lines. A cytotoxicity-guided isolation of compounds from Enhydra fluctuans identified enhydrin

as a potent anti-proliferative agent[2].

Table 1: In Vitro Cytotoxicity of Enhydrin (IC50 values)

Cell Line Cancer Type IC50 (µM)

CCRF-CEM Leukemia 0.18 - 17.34

HCT-116 Colon Carcinoma 0.18 - 17.34

MDA-MB-231 Breast Adenocarcinoma 0.18 - 17.34

U251 Glioblastoma 0.18 - 17.34

Source:[2]
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Mechanism of Action: Evidence for Caspase-
Independent Apoptosis
The precise molecular mechanism underlying Enhydrin's cytotoxicity is still under investigation.

However, initial studies suggest a departure from the classical apoptosis pathways. An

investigation into the apoptotic mechanism of enhydrin in HCT-116 and U251 cancer cells

revealed no significant activation of caspases-3/7[2]. This finding points towards a caspase-

independent mode of cell death or an alternative programmed cell death pathway.

Germacranolides, the class of compounds Enhydrin belongs to, are known to induce apoptosis

through the intrinsic pathway and by sensitizing cells to the extrinsic pathway[3]. Caspase-

independent apoptosis can be initiated by various stimuli and involves the release of

mitochondrial proteins like Apoptosis-Inducing Factor (AIF) and Endonuclease G (EndoG),

which then translocate to the nucleus to mediate DNA fragmentation[4][5]. It is plausible that

Enhydrin triggers such a pathway.

Diagram 1: Proposed Caspase-Independent Apoptosis Pathway for Enhydrin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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